Cas no 1079993-22-8 (7-Fluoro-2-methyl-2H-indazole-4-carbaldehyde)
1079993-22-8 structure
Product Name:7-Fluoro-2-methyl-2H-indazole-4-carbaldehyde
CAS No:1079993-22-8
MF:C9H7FN2O
MW:178.163085222244
CID:2110837
Update Time:2023-08-04
7-Fluoro-2-methyl-2H-indazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indazole-4-carboxaldehyde, 7-fluoro-2-methyl-
- 7-fluoro-2-methyl-2H-indazole-4-carbaldehyde
- JVTQANIPELEWKF-UHFFFAOYSA-N
- 7-Fluoro-2-methyl-2H-indazole-4-carbaldehyde
-
- Inchi: 1S/C9H7FN2O/c1-12-4-7-6(5-13)2-3-8(10)9(7)11-12/h2-5H,1H3
- InChI Key: JVTQANIPELEWKF-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=O)C2=CN(C)N=C21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 212
- Topological Polar Surface Area: 34.9
7-Fluoro-2-methyl-2H-indazole-4-carbaldehyde Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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